Cas no 2098018-91-6 (2-(4-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(4-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile
• CAS No: 2098018-91-6
• MF: C₉H₇N₃S
• MW: 189.236979722977
• CID: 5042524
• Update Time: 2025-06-11

2-(4-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile
• 2-(4-thiophen-3-ylpyrazol-1-yl)acetonitrile
• 2-(4-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile

• Inchi： 1S/C9H7N3S/c10-2-3-12-6-9(5-11-12)8-1-4-13-7-8/h1,4-7H,3H2
• InChI Key： YMVVXVJIWBRBNR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=NN(CC#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 1.4
• Topological Polar Surface Area: 69.8

Additional information on 2-(4-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile

Introduction to 2-(4-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2098018-91-6)

2-(4-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2098018-91-6, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. Its molecular structure, featuring a combination of thiophene and pyrazole rings, makes it a promising candidate for the development of novel therapeutic agents.

The significance of this compound lies in its potential applications across various domains of chemical biology and drug discovery. The presence of both thiophene and pyrazole moieties in its structure endows it with unique electronic and steric properties, which are highly valuable for designing molecules with specific biological activities. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets, further enhancing their appeal in drug development pipelines.

In the context of contemporary pharmaceutical research, 2-(4-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile has been explored for its potential role in modulating various biological pathways. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, making them candidates for the treatment of chronic inflammatory diseases. Additionally, the structural features of this molecule suggest its utility in developing anticancer agents, particularly those targeting pathways associated with tumor growth and progression.

The synthesis of 2-(4-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the thiophene ring enhances the compound's lipophilicity, which is often a critical factor in drug bioavailability. Meanwhile, the pyrazole moiety contributes to hydrogen bonding capabilities, which can improve binding affinity to biological targets. These structural attributes make this compound a versatile scaffold for medicinal chemists.

Recent publications have highlighted the use of 2-(4-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile as a key intermediate in the synthesis of more complex pharmacophores. Researchers have demonstrated its utility in generating libraries of derivatives with tailored biological activities through functional group modifications. These derivatives have been screened for their efficacy against various disease models, including neurological disorders and metabolic syndromes. The results from these studies suggest that modifications to the acetonitrile group can significantly alter the pharmacological profile of the compound.

The growing interest in heterocyclic compounds like 2-(4-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile is also driven by their potential environmental sustainability. Many synthetic routes to these compounds can be optimized to minimize waste and reduce energy consumption, aligning with green chemistry principles. Furthermore, the ability to functionalize these molecules at multiple sites allows for the creation of diverse chemical entities without extensive starting material modifications.

In conclusion, 2-(4-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2098018-91-6) represents a promising area of research with significant implications for drug discovery and development. Its unique structural features and versatile reactivity make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical innovation.